Cas no 1515708-74-3 (2-amino-1-(5-methylpyridin-3-yl)ethan-1-ol)

• Product Name: 2-amino-1-(5-methylpyridin-3-yl)ethan-1-ol
• CAS No: 1515708-74-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6165115
• PubChem ID: 82594991
• Update Time: 2025-05-19

2-amino-1-(5-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-methylpyridin-3-yl)ethan-1-ol
• 1515708-74-3
• EN300-1849314

• Inchi： 1S/C8H12N2O/c1-6-2-7(5-10-4-6)8(11)3-9/h2,4-5,8,11H,3,9H2,1H3
• InChI Key： IOJYBGPVFKSIGO-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-amino-1-(5-methylpyridin-3-yl)ethan-1-ol

2-Amino-1-(5-Methylpyridin-3-Yl)Ethan-1-Ol: A Comprehensive Overview

2-Amino-1-(5-Methylpyridin-3-Yl)Ethan-1-Ol (CAS No. 1515708-74-3) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. The compound's structure, comprising an amino group and a pyridine ring with a methyl substituent, lends itself to a wide range of chemical reactions and functionalizations.

The synthesis of 2-Amino-1-(5-Methylpyridin-3-Yl)Ethan-1-Ol has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral drug design. Moreover, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of biological activity, 2-Amino-1-(5-Methylpyridin-3-Yl)Ethan-1-Ol has demonstrated promising results in preclinical studies. It has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, studies have highlighted its potential as an antioxidant agent, capable of neutralizing reactive oxygen species and protecting cells from oxidative damage. These findings underscore its potential as a lead compound in the development of novel therapeutic agents.

The structural versatility of 2-Amino-1-(5-Methylpyridin-3-Yl)Ethan-1-Ol makes it an attractive candidate for further functionalization. Researchers have explored its utility as a precursor for more complex molecules, such as bioactive agents and advanced materials. For instance, the incorporation of this compound into polymer frameworks has been investigated for applications in drug delivery systems and biosensors.

Recent studies have also focused on the environmental impact of 2-Amino-1-(5-Methylpyridin-3-Yl)Ethan-1-Ol, particularly in terms of its biodegradability and toxicity profiles. Results indicate that the compound exhibits low toxicity to aquatic organisms under standard test conditions, suggesting its potential for use in environmentally friendly applications.

In conclusion, 2-Amino-1-(5-Methylpyridin-3-Yl)Ethan-1-Ol (CAS No. 1515708-74